Cas no 917950-93-7 (3-Pentanol, 1,5-bis[(4-nitrophenyl)amino]-)

• Product Name: 3-Pentanol, 1,5-bis[(4-nitrophenyl)amino]-
• CAS No: 917950-93-7
• MF: C₁₇H₂₀N₄O₅
• MW: 360.364503860474
• CID: 781460
• PubChem ID: 71427997
• Update Time: 2025-04-19

3-Pentanol, 1,5-bis[(4-nitrophenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 3-Pentanol, 1,5-bis[(4-nitrophenyl)amino]-
• 1,5-bis(4-nitroanilino)pentan-3-ol
• 1,5-bis(4-nitrophenylamino)pentan-3-ol
• 917950-93-7
• SCHEMBL5154190
• DTXSID60846729
• SDKFJMCJMGYHCN-UHFFFAOYSA-N

• Inchi： 1S/C17H20N4O5/c22-17(9-11-18-13-1-5-15(6-2-13)20(23)24)10-12-19-14-3-7-16(8-4-14)21(25)26/h1-8,17-19,22H,9-12H2
• InChI Key： SDKFJMCJMGYHCN-UHFFFAOYSA-N
• SMILES： OC(CCNC1C=CC(=CC=1)[N+](=O)[O-])CCNC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 360.14336975g/mol
• Monoisotopic Mass: 360.14336975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 136Ų